Cas no 1219803-70-9 (2-Methoxy-d3-aniline--d4)

• Product Name: 2-Methoxy-d3-aniline--d4
• CAS No: 1219803-70-9
• MF: C₇D₇H₂NO
• MW: 130
• CID: 1058528
• PubChem ID: 101751731
• Update Time: 2025-11-02

2-Methoxy-d3-aniline--d4 Chemical and Physical Properties

Names and Identifiers

• o-Anisidine-d7
• 2-Methoxy-d3-aniline-d4
• 2-Methoxy-d3-aniline-3,4,5,6-d4
• CID 126455984
• 2-Methoxy-d3-aniline--d4
• 1-Amino-2-(methoxybenzene-d7)
• [2H7]-o-Anisidine
• A935226
• 1219803-70-9
• 2,3,4,5-tetradeuterio-6-(trideuteriomethoxy)aniline
• D99379
• 2-(?H?)methoxy(?H?)aniline
• DB-314130
• 2-Methoxy-d3-aniline-d4; 2-Methoxy-d3-aniline-3,4,5,6-d4; 1-Amino-2-(methoxybenzene-d7); o-Anisidine-d7; 2-Methoxyaniline-D7 (methoxy-D3-3,4,5,6-D4); 2-Methoxyaniline-D7
• 2-Methoxy-1-aminobenzene-d7

• Inchi： 1S/C7H9NO/c1-9-7-5-3-2-4-6(7)8/h2-5H,8H2,1H3/i1D3,3D,5D/hD2
• InChI Key： VMPITZXILSNTON-IFEBORGTSA-N
• SMILES： O(C([2H])([2H])[2H])C1C([2H])=C([2H])C=CC=1N([2H])[2H]

Computed Properties

• Exact Mass: 130.112351132g/mol
• Monoisotopic Mass: 130.112351132g/mol
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 225.0±0.0 °C at 760 mmHg
• Flash Point: 98.9±0.0 °C
• Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly), Methanol Slightly
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

2-Methoxy-d3-aniline--d4 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Methoxy-d3-aniline--d4

Latest Research Insights on 1219803-70-9 and 2-Methoxy-d3-aniline--d4 in Chemical Biology and Pharmaceutical Applications

In recent years, the compound with CAS number 1219803-70-9 and its deuterated derivative, 2-Methoxy-d3-aniline--d4, have garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are pivotal in the development of novel therapeutic agents and serve as essential intermediates in drug discovery. This research brief aims to synthesize the latest findings related to these compounds, highlighting their applications, mechanisms, and potential impact on the industry.

The compound 1219803-70-9, a key intermediate in organic synthesis, has been extensively studied for its role in the production of bioactive molecules. Recent studies have focused on its utility in the synthesis of kinase inhibitors, which are critical in targeting cancer pathways. Meanwhile, 2-Methoxy-d3-aniline--d4, a deuterated analog, has shown promise in improving pharmacokinetic properties, such as metabolic stability and half-life, in preclinical models. This makes it a valuable tool in the design of deuterated drugs, a growing trend in pharmaceutical development.

One of the most notable advancements involves the use of 2-Methoxy-d3-aniline--d4 in isotopic labeling for mass spectrometry-based proteomics. Researchers have leveraged its unique properties to enhance the detection and quantification of low-abundance proteins, facilitating a deeper understanding of disease mechanisms. Additionally, its application in NMR spectroscopy has provided insights into molecular interactions and dynamics, furthering drug design efforts.

Recent publications have also explored the safety and efficacy profiles of these compounds. For instance, a 2023 study demonstrated that 1219803-70-9 exhibits low cytotoxicity in human cell lines, suggesting its potential for broader therapeutic use. Concurrently, 2-Methoxy-d3-aniline--d4 has been evaluated for its stability under physiological conditions, with results indicating robust performance in vivo. These findings underscore the compounds' versatility and reliability in research settings.

Looking ahead, the integration of 1219803-70-9 and 2-Methoxy-d3-aniline--d4 into scalable synthetic routes remains a priority. Innovations in green chemistry and continuous flow synthesis are expected to address current challenges related to yield and purity. Furthermore, collaborations between academia and industry are likely to accelerate the translation of these compounds into clinical applications, particularly in oncology and neurology.

In conclusion, the ongoing research on 1219803-70-9 and 2-Methoxy-d3-aniline--d4 highlights their transformative potential in chemical biology and drug development. By bridging gaps in synthesis, labeling, and therapeutic design, these compounds are poised to contribute significantly to advancing precision medicine. Future studies should focus on optimizing their properties and expanding their applications to meet unmet medical needs.